2-{1-[(tert-butylcarbamoyl)methyl]-1H-indol-3-yl}acetic acid
Overview
Description
“2-{1-[(tert-butylcarbamoyl)methyl]-1H-indol-3-yl}acetic acid” is an organic compound with the molecular formula C16H20N2O3 and a molecular weight of 288.35 . It is a derivative compound of indole-3-acetic acid, which is one of the most important plant hormones. The compound is typically in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is "2-[1-[2-(tert-butylamino)-2-oxoethyl]indol-3-yl]acetic acid" . The compound’s structure includes an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . .Scientific Research Applications
Synthesis and Chemical Properties
2-{1-[(tert-butylcarbamoyl)methyl]-1H-indol-3-yl}acetic acid and its derivatives have been extensively studied for their synthesis and chemical properties. Katayama (2000) synthesized 4-Chloroindole-3-acetic acid and its esters, showcasing their strong elongation activity in plant biology, particularly in Avena coleoptiles, and their ability to induce root formation in plants (Katayama, 2000). Similarly, research by Ilić et al. (1997) focused on the synthesis of stable-isotope labeled metabolites of indole-3-acetic acid, which are crucial in understanding plant growth and development (Ilić et al., 1997).
Biological Activities
A study by Rubab et al. (2017) explored the synthesis of 2-(1H-Indol-3-yl)acetohydrazides, which demonstrated notable antibacterial activities and moderate anti-enzymatic potential, suggesting their use in treating inflammatory ailments (Rubab et al., 2017).
Pharmaceutical Applications
In pharmaceutical research, compounds like 2-(1H-Indol-3-yl)acetic acid have been used as precursors or intermediates in the synthesis of various drugs. For instance, Arvanitis et al. (1998) described the enantioselective synthesis of amino acid derivatives, indicating potential applications in pharmaceuticals (Arvanitis et al., 1998).
Material Science
In the field of material science, Nesvadba et al. (2001) reported a novel cyclodimerization reaction of a compound similar to 2-{1-[(tert-butylcarbamoyl)methyl]-1H-indol-3-yl}acetic acid, highlighting its potential in synthesizing new materials (Nesvadba et al., 2001).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
The primary targets of 2-{1-[(tert-butylcarbamoyl)methyl]-1H-indol-3-yl}acetic acid are currently unknown
Mode of Action
Given its structural similarity to other indole derivatives, it may interact with its targets through similar mechanisms, such as binding to active sites or allosteric sites, leading to changes in the target’s function .
properties
IUPAC Name |
2-[1-[2-(tert-butylamino)-2-oxoethyl]indol-3-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-16(2,3)17-14(19)10-18-9-11(8-15(20)21)12-6-4-5-7-13(12)18/h4-7,9H,8,10H2,1-3H3,(H,17,19)(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKFGZTDAGJUZRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN1C=C(C2=CC=CC=C21)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.